Cas no 1039935-07-3 (1-(2,5-dimethoxyphenyl)ethane-1-thiol)

• Product Name: 1-(2,5-dimethoxyphenyl)ethane-1-thiol
• CAS No: 1039935-07-3
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• CID: 6171423
• PubChem ID: 19390258
• Update Time: 2025-06-22

1-(2,5-dimethoxyphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethoxyphenyl)ethane-1-thiol
• SCHEMBL7524532
• 1039935-07-3
• EN300-1288972

• Inchi： 1S/C10H14O2S/c1-7(13)9-6-8(11-2)4-5-10(9)12-3/h4-7,13H,1-3H3
• InChI Key： FOQLZZOXMWEGGH-UHFFFAOYSA-N
• SMILES： SC(C)C1C=C(C=CC=1OC)OC

Computed Properties

• Exact Mass: 198.07145086g/mol
• Monoisotopic Mass: 198.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 19.5Ų

Additional information on 1-(2,5-dimethoxyphenyl)ethane-1-thiol

1-(2,5-Dimethoxyphenyl)ethane-1-thiol: A Comprehensive Overview

1-(2,5-Dimethoxyphenyl)ethane-1-thiol, also known by its CAS registry number CAS No. 1039935-07-3, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of organosulfur compounds, specifically thiols, which are characterized by the presence of a sulfur atom bonded to a hydrocarbon group. The structure of this compound consists of a thiol group (-SH) attached to an ethane chain, which is further connected to a 2,5-dimethoxyphenyl ring. The presence of the dimethoxy substituents on the phenyl ring introduces interesting electronic and steric effects, making this compound a subject of interest in various fields of chemistry and materials science.

The synthesis of 1-(2,5-Dimethoxyphenyl)ethane-1-thiol typically involves multi-step organic reactions. One common approach is the nucleophilic aromatic substitution reaction, where the dimethoxyphenyl ring acts as an electron-deficient aromatic system due to the electron-withdrawing effects of the methoxy groups. This makes it susceptible to attack by nucleophiles such as thiolate ions. Recent advancements in catalytic systems and reaction conditions have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

In terms of physical properties, 1-(2,5-Dimethoxyphenyl)ethane-1-thiol is a crystalline solid with a melting point in the range of 80-85°C. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, while it is sparingly soluble in water. The compound exhibits a strong absorption band in the ultraviolet-visible (UV-Vis) spectrum due to the conjugation between the sulfur atom and the aromatic ring. This property makes it a candidate for applications in optoelectronic materials.

Recent studies have explored the use of 1-(2,5-Dimethoxyphenyl)ethane-1-thiol in various fields. In materials science, researchers have investigated its potential as a building block for constructing self-assembled monolayers (SAMs). These SAMs exhibit unique surface properties, such as high stability and resistance to environmental factors, making them suitable for applications in sensors and corrosion protection. Additionally, the compound has been studied for its role in organocatalysis, where it can act as a chiral auxiliary or ligand in asymmetric catalysis reactions.

In the pharmaceutical industry, 1-(2,5-Dimethoxyphenyl)ethane-1-thiol has shown promise as a lead compound for drug discovery. Its ability to modulate enzyme activity through sulfur-based interactions has led researchers to explore its potential as an inhibitor or activator of key biological targets. For instance, recent studies have demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation.

The environmental impact of CAS No. 1039935-07-3 has also been a topic of interest. Researchers have evaluated its biodegradability under various conditions and found that it undergoes slow degradation in aerobic environments due to its stable aromatic structure. However, under anaerobic conditions or in the presence of specific microbial communities, faster degradation pathways have been observed.

In conclusion, 1-(2,5-Dimethoxyphenyl)ethane-1-thiol, with its unique chemical structure and versatile properties, continues to be an area of active research across multiple disciplines. From materials science to pharmacology and environmental chemistry, this compound offers numerous opportunities for innovation and application development.